1-({4-[(4-Chlorobenzyl)oxy]benzyl}amino)propan-2-ol

• Molecular Formula: C17H20ClNO2
• Molecular Weight: 305.8 g/mol
• IUPAC Name: 1-[[4-[(4-chlorophenyl)methoxy]phenyl]methylamino]propan-2-ol
• InChI: InChI=1S/C17H20ClNO2/c1-13(20)10-19-11-14-4-8-17(9-5-14)21-12-15-2-6-16(18)7-3-15/h2-9,13,19-20H,10-12H2,1H3
• InChI Key: AGLGRNZCZMHSDV-UHFFFAOYSA-N
• SMILES: CC(CNCC1=CC=C(C=C1)OCC2=CC=C(C=C2)Cl)O

Description

1-({4-[(4-Chlorobenzyl)oxy]benzyl}amino)propan-2-ol is a chemical compound that has been the subject of extensive scientific research due to its potential applications in medicine. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 1-({4-[(4-Chlorobenzyl)oxy]benzyl}amino)propan-2-ol is not fully understood, but it is believed to act as a beta-adrenergic agonist. This means that it binds to and activates beta-adrenergic receptors, which are involved in regulating a range of physiological processes.
Biochemical and Physiological Effects
1-({4-[(4-Chlorobenzyl)oxy]benzyl}amino)propan-2-ol has been shown to have a range of biochemical and physiological effects. These include increasing heart rate and cardiac output, relaxing smooth muscle in the airways, and increasing glucose uptake in skeletal muscle.

Advantages and Limitations for Lab Experiments

One advantage of using 1-({4-[(4-Chlorobenzyl)oxy]benzyl}amino)propan-2-ol in lab experiments is that it has been extensively studied and its effects are well understood. However, one limitation is that it is a complex compound that can be difficult to synthesize and purify.

Future Directions

There are many potential future directions for research on 1-({4-[(4-Chlorobenzyl)oxy]benzyl}amino)propan-2-ol. Some possible areas of study include further elucidating its mechanism of action, exploring its potential applications in treating cardiovascular and respiratory diseases, and developing improved synthesis methods to make it more readily available for research purposes.

Synthesis Methods

The synthesis of 1-({4-[(4-Chlorobenzyl)oxy]benzyl}amino)propan-2-ol involves a multi-step process that begins with the reaction of 4-chlorobenzyl alcohol with 4-hydroxybenzaldehyde. This reaction produces a benzyl ether intermediate, which is then reacted with 2-amino-1-propanol to yield the final product.

Scientific Research Applications

1-({4-[(4-Chlorobenzyl)oxy]benzyl}amino)propan-2-ol has been the subject of extensive scientific research due to its potential applications in medicine. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further study.